N-(5-bromo-6-methyl-2-pyridinyl)-2-(1-naphthyl)acetamide
Description
Synthesis Analysis
The synthesis of compounds similar to N-(5-bromo-6-methyl-2-pyridinyl)-2-(1-naphthyl)acetamide often involves multi-step reactions, starting from basic building blocks such as naphthyl and pyridinyl derivatives. For example, the synthesis of pyridine-2(1H)-thiones from N-1-naphthyl-3-oxobutanamide and arylidinecyanothioacetamide demonstrates the complexity and creativity required in synthesizing such compounds, which can involve reactions in ethanol/piperidine solutions under reflux conditions (Hussein et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds like N-(5-bromo-6-methyl-2-pyridinyl)-2-(1-naphthyl)acetamide is often elucidated using techniques such as X-ray diffraction, NMR, and IR spectroscopy. These methods provide detailed information on the compound's geometry, electronic structure, and intermolecular interactions, contributing to our understanding of its chemical behavior and reactivity. For instance, the study of N-(4-((3-methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide showcases the use of single-crystal X-ray diffraction to confirm molecular structures, along with Hirshfeld surface analysis and DFT calculations to understand noncovalent interactions and electronic properties (Gouda et al., 2022).
properties
IUPAC Name |
N-(5-bromo-6-methylpyridin-2-yl)-2-naphthalen-1-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2O/c1-12-16(19)9-10-17(20-12)21-18(22)11-14-7-4-6-13-5-2-3-8-15(13)14/h2-10H,11H2,1H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSQTVRBUXGVUAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)NC(=O)CC2=CC=CC3=CC=CC=C32)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-bromo-6-methylpyridin-2-yl)-2-naphthalen-1-ylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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